Cas no 911069-19-7 (1-(2-fluorophenyl)cyclopentan-1-amine Hydrochloride)

• Product name: 1-(2-fluorophenyl)cyclopentan-1-amine Hydrochloride
• CAS No: 911069-19-7
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• MDL: MFCD09904475
• CID: 1959245
• PubChem ID: 24274367

1-(2-fluorophenyl)cyclopentan-1-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclopentanamine, 1-(2-fluorophenyl)-
• 1-(2-Fluorophenyl)cyclopentanamine HCl
• AKOS010815447
• EN300-249769
• 1-(2-fluorophenyl)cyclopentan-1-amine
• SY208360
• 1-(2-Fluorophenyl)cyclopentanamine
• MFCD09904475
• CS-0528537
• AC7216
• SCHEMBL2776265
• 911069-19-7
• 1-(2-fluorophenyl)cyclopentan-1-amine Hydrochloride

• MDL： MFCD09904475
• Inchi： InChI=1S/C11H14FN.ClH/c12-10-6-2-1-5-9(10)11(13)7-3-4-8-11;/h1-2,5-6H,3-4,7-8,13H2;1H
• InChI Key： RRIJAXVEZGFZBJ-UHFFFAOYSA-N
• SMILES： c1ccc(c(c1)C2(CCCC2)N)F.Cl

Computed Properties

• Exact Mass: 179.111027613g/mol
• Monoisotopic Mass: 179.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

1-(2-fluorophenyl)cyclopentan-1-amine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(2-fluorophenyl)cyclopentan-1-amine Hydrochloride

1-(2-Fluorophenyl)cyclopentan-1-amine Hydrochloride: An Overview of a Promising Compound

1-(2-Fluorophenyl)cyclopentan-1-amine Hydrochloride (CAS No. 911069-19-7) is a compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and chemical research. This article aims to provide a comprehensive overview of this compound, delving into its chemical structure, physical properties, synthesis methods, and recent research findings.

Chemical Structure and Physical Properties

1-(2-Fluorophenyl)cyclopentan-1-amine Hydrochloride is a derivative of cyclopentanamine, characterized by the presence of a fluorinated phenyl group. The compound's molecular formula is C₁₂H₁₄FClN, with a molecular weight of approximately 233.70 g/mol. It exists as a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol and methanol. The hydrochloride salt form enhances its solubility in aqueous media, making it suitable for various applications in biological and pharmaceutical research.

Synthesis Methods

The synthesis of 1-(2-Fluorophenyl)cyclopentan-1-amine Hydrochloride can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-fluorobenzaldehyde with cyclopentylamine in the presence of a reducing agent such as sodium borohydride. This reductive amination process yields the desired amine, which is then converted to the hydrochloride salt by treatment with hydrochloric acid. Another approach involves the nucleophilic substitution of 2-fluorobenzyl chloride with cyclopentylamine, followed by acidification to form the hydrochloride salt.

Biological Activity and Pharmacological Properties

1-(2-Fluorophenyl)cyclopentan-1-amine Hydrochloride has been the subject of extensive research due to its potential pharmacological properties. Studies have shown that this compound exhibits significant activity as an antagonist at serotonin receptors, particularly the 5-HT_2A receptor. This property makes it a promising candidate for the development of novel treatments for psychiatric disorders such as schizophrenia and depression.

In addition to its receptor antagonism, 1-(2-Fluorophenyl)cyclopentan-1-amine Hydrochloride has also been investigated for its potential neuroprotective effects. Preclinical studies have demonstrated that it can reduce oxidative stress and inflammation in neuronal cells, suggesting its utility in neurodegenerative diseases like Alzheimer's and Parkinson's disease.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 1-(2-Fluorophenyl)cyclopentan-1-amine Hydrochloride is currently being explored through various clinical trials. Early-phase trials have shown promising results in terms of safety and tolerability, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to evaluate its efficacy in treating specific conditions.

In a recent phase II trial, 1-(2-Fluorophenyl)cyclopentan-1-amine Hydrochloride was administered to patients with treatment-resistant depression. The results indicated a significant improvement in depressive symptoms compared to placebo, suggesting that this compound may offer a new therapeutic option for patients who do not respond to conventional antidepressants.

Current Research Trends and Future Directions

The ongoing research on 1-(2-Fluorophenyl)cyclopentan-1-amine Hydrochloride is focused on elucidating its mechanism of action at the molecular level and exploring its potential applications in other therapeutic areas. For instance, studies are underway to investigate its effects on cognitive function and memory in animal models of neurodegenerative diseases.

In addition, there is growing interest in developing novel formulations of this compound to improve its bioavailability and pharmacokinetic properties. Nanoparticle-based delivery systems and prodrug strategies are being explored to enhance the therapeutic efficacy and reduce side effects associated with conventional administration methods.

Conclusion

1-(2-Fluorophenyl)cyclopentan-1-amine Hydrochloride (CAS No. 911069-19-7) is a versatile compound with promising applications in pharmaceuticals and chemical research. Its unique chemical structure and pharmacological properties make it an attractive candidate for the development of novel treatments for psychiatric disorders and neurodegenerative diseases. Ongoing research continues to uncover new insights into its mechanism of action and potential therapeutic uses, positioning it as a key player in the future landscape of drug discovery and development.